Cas no 2228669-13-2 (2-(1-methylcyclohexyl)butanoic acid)

• Product Name: 2-(1-methylcyclohexyl)butanoic acid
• CAS No: 2228669-13-2
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6521364
• PubChem ID: 165979483
• Update Time: 2025-11-01

2-(1-methylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclohexyl)butanoic acid
• 2228669-13-2
• EN300-2001276

• Inchi： 1S/C11H20O2/c1-3-9(10(12)13)11(2)7-5-4-6-8-11/h9H,3-8H2,1-2H3,(H,12,13)
• InChI Key： USVSOICIZUNYRY-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1(C)CCCCC1)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(1-methylcyclohexyl)butanoic acid

2-(1-methylcyclohexyl)butanoic acid: A Comprehensive Overview

2-(1-methylcyclohexyl)butanoic acid (CAS No. 2228669-13-2) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 2-(1-methylcyclohexyl)butanoic acid.

The molecular formula of 2-(1-methylcyclohexyl)butanoic acid is C₁₁H₂₀O₂, and its molecular weight is approximately 184.27 g/mol. The compound features a cyclohexane ring with a methyl substituent and a butanoic acid group attached to the second carbon atom of the ring. This unique structural arrangement imparts specific physical and chemical properties to the molecule.

In terms of physical properties, 2-(1-methylcyclohexyl)butanoic acid is a white crystalline solid at room temperature. It has a melting point of around 65°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for various chemical reactions and formulations.

The synthesis of 2-(1-methylcyclohexyl)butanoic acid can be achieved through several methods. One common approach involves the reaction of 1-methylcyclohexene with butyryl chloride in the presence of a base, followed by hydrolysis to form the carboxylic acid. Another method involves the Grignard reaction between 1-methylcyclohexylmagnesium bromide and butyronitrile, followed by hydrolysis to yield the desired product. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The chemical reactivity of 2-(1-methylcyclohexyl)butanoic acid is influenced by its functional groups. The carboxylic acid group can participate in esterification, amide formation, and other nucleophilic acyl substitution reactions. The cyclohexane ring with the methyl substituent provides steric hindrance, which can affect the reactivity of the molecule in certain reactions. This makes 2-(1-methylcyclohexyl)butanoic acid a versatile building block for the synthesis of more complex molecules.

In pharmaceutical research, 2-(1-methylcyclohexyl)butanoic acid has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for developing new drugs with anti-inflammatory and analgesic properties. For instance, derivatives of this compound have been shown to exhibit selective inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain pathways. This selective inhibition could lead to the development of more effective and safer non-steroidal anti-inflammatory drugs (NSAIDs).

Beyond pharmaceutical applications, 2-(1-methylcyclohexyl)butanoic acid has also found use in materials science. Its unique structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical properties and thermal stability. Research in this area has focused on developing new materials for applications such as adhesives, paints, and protective coatings.

In conclusion, 2-(1-methylcyclohexyl)butanoic acid (CAS No. 2228669-13-2) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in various scientific and industrial fields.